Cas no 91846-85-4 (2-amino-3-(2,4-dioxo-1H-pyrimidin-6-yl)propanoic acid;hydrochloride)

• Product Name: 2-amino-3-(2,4-dioxo-1H-pyrimidin-6-yl)propanoic acid;hydrochloride
• CAS No: 91846-85-4
• MF: C₇H₁₀ClN₃O₄
• MW: 235.625000476837
• CID: 6265442
• PubChem ID: 54604131
• Update Time: 2025-05-23

2-amino-3-(2,4-dioxo-1H-pyrimidin-6-yl)propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,4-dioxo-1H-pyrimidin-6-yl)propanoic acid;hydrochloride
• 91846-85-4
• EN300-7352303
• NSC81006
• 2-amino-3-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)propanoic acid hydrochloride
• NSC-81006

• Inchi： 1S/C7H9N3O4.ClH/c8-4(6(12)13)1-3-2-5(11)10-7(14)9-3;/h2,4H,1,8H2,(H,12,13)(H2,9,10,11,14);1H
• InChI Key： IVFJQCVQUNDOMS-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC1=CC(NC(N1)=O)=O)N)=O

Computed Properties

• Exact Mass: 235.0359835g/mol
• Monoisotopic Mass: 235.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Additional information on 2-amino-3-(2,4-dioxo-1H-pyrimidin-6-yl)propanoic acid;hydrochloride

2-Amino-3-(2,4-Dioxo-1H-Pyrimidin-6-Yl)Propanoic Acid; Hydrochloride

The compound with CAS No. 91846-85-4, commonly referred to as 2-amino-3-(2,4-dioxo-1H-pyrimidin-6-yl)propanoic acid; hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrimidine ring fused with a propanoic acid moiety, which contributes to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the pyrimidine ring as a key structural element in various bioactive compounds. The dioxo group attached to the pyrimidine ring enhances the molecule's ability to participate in hydrogen bonding, a critical factor in drug-receptor interactions. Additionally, the amino group at position 2 of the propanoic acid moiety plays a pivotal role in modulating the compound's acidity and reactivity. These features make 2-amino-3-(2,4-dioxo-1H-pyrimidin-6-yl)propanoic acid; hydrochloride a promising candidate for exploring novel therapeutic agents.

One of the most recent advancements in understanding this compound involves its application in antiviral therapy. Researchers have demonstrated that the hydrochloride salt form of this compound exhibits potent inhibitory activity against certain viral enzymes, making it a potential lead for antiviral drug development. Furthermore, its ability to act as a precursor for peptide synthesis has opened new avenues in medicinal chemistry.

The synthesis of 2-amino-3-(2,4-dioxo-1H-pyrimidin-6-yl)propanoic acid; hydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent optimizations in synthetic protocols have significantly improved the yield and purity of the compound, making it more accessible for large-scale production and research purposes.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles when administered orally. Its ability to cross biological membranes efficiently suggests potential for systemic drug delivery. However, further research is required to fully understand its metabolic pathways and bioavailability in different species.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous media. This property is crucial for its application in pharmaceutical formulations, where solubility often determines the efficacy and stability of a drug.

Looking ahead, the integration of computational chemistry techniques with experimental studies promises to unlock new insights into the structure-function relationship of 2-amino-3-(2,4-dioxo-1H-pyrimidin-6-yl)propanoic acid; hydrochloride. Molecular docking studies have revealed potential binding modes with key therapeutic targets, paving the way for rational drug design.

In conclusion, 2-amino-3-(2,4-dioxo-1H-pyrimidin-6-Yl)Propanoic Acid; Hydrochloride (CAS No. 91846-85-X) stands out as a versatile molecule with immense potential in pharmaceutical research. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in the quest for innovative therapeutic solutions.